2-Chloro-5-(4-chlorophenyl)phenol, 95%

• IUPAC Name: 2-chloro-5-(4-chlorophenyl)phenol
• InChI: InChI=1S/C12H8Cl2O/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7,15H
• InChI Key: YIRDONCMEBQOJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)O)Cl
• Molecular Formula: C12H8Cl2O
• DSSTOX Substance ID: DTXSID70201623
• Molecular Weight: 239.09 g/mol
• CAS RN: 53459-39-5

Description

2-Chloro-5-(4-chlorophenyl)phenol, 95% (2-C5-4-CPP) is a white crystalline solid with a melting point of 110-112°C. It is a chlorinated phenolic compound that is used as a reagent in organic synthesis and as a catalyst in various reactions. It is also used as an intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. 2-C5-4-CPP is a widely used compound and is available in both laboratory and industrial grade.

Scientific Research Applications

2-Chloro-5-(4-chlorophenyl)phenol, 95% is used in the synthesis of a range of organic compounds, including pharmaceuticals, dyes, and other organic compounds. It is also used in the synthesis of a variety of heterocyclic compounds, such as thiophenes, pyridines, and quinolines. It is also used in the synthesis of polymers, such as polyethylene glycols and polystyrene.

Mechanism of Action

2-Chloro-5-(4-chlorophenyl)phenol, 95% is an electrophilic reagent, meaning it reacts with electron-rich sites on organic molecules. The reaction of 2-Chloro-5-(4-chlorophenyl)phenol, 95% with an electron-rich site on an organic molecule results in the formation of a covalent bond between the two molecules.
Biochemical and Physiological Effects
2-Chloro-5-(4-chlorophenyl)phenol, 95% has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450 and glutathione S-transferase. It has also been shown to have an effect on the expression of genes, such as those involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-chlorophenyl)phenol, 95% is a widely used reagent in organic synthesis and is available in both laboratory and industrial grade. It is relatively stable and can be stored at room temperature. Furthermore, it is relatively inexpensive and easy to handle. However, it is toxic and should be handled with caution.

Future Directions

The use of 2-Chloro-5-(4-chlorophenyl)phenol, 95% as a reagent in organic synthesis could be further explored. For example, it could be used in the synthesis of polymers, such as polyethylene glycols and polystyrene. Additionally, its biochemical and physiological effects could be studied in greater detail, such as its effect on gene expression and its ability to inhibit enzymes. Finally, its use as a catalyst in various reactions could be further explored.

Synthesis Methods

2-Chloro-5-(4-chlorophenyl)phenol, 95% is synthesized by the reaction of 4-chlorophenol with chloroacetic acid in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is carried out at a temperature of 80-90°C in an aqueous medium. The reaction yields a mixture of 2-Chloro-5-(4-chlorophenyl)phenol, 95% and 2-chloro-4-chlorophenol, which can be separated by column chromatography.